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Compound of Interest

Compound Name: CI-HIBO

Cat. No.: B1662296

For Researchers, Scientists, and Drug Development Professionals

Introduction

CI-HIBO ((RS)-2-amino-3-(4-chloro-3-hydroxy-5-isoxazolyl)propionic acid) is a potent and
highly subtype-selective agonist for the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid
(AMPA) receptor, showing preference for GIuR1 and GIuR2 subunits.[1][2] As a crucial tool in
neuroscience research, particularly in studies related to synaptic transmission and plasticity,
the accurate and consistent preparation of CI-HIBO stock solutions is paramount for obtaining
reliable and reproducible experimental results. These application notes provide a detailed
protocol for the preparation, storage, and handling of CI-HIBO stock solutions.

Chemical Properties

A thorough understanding of the chemical properties of CI-HIBO is essential for its effective
use in experimental settings.
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Property Value Reference
Molecular Formula CeH7CIN204 [1]
Molecular Weight 206.58 g/mol [1]

CAS Number 909400-43-7 [3]
Appearance Solid powder

Purity >98%

Solubility and Stability

The choice of solvent and storage conditions significantly impacts the potency and shelf-life of

the CI-HIBO stock solution.

Stability of Stock

Solvent Solubility ] Reference
Solution
2 weeks at 4°C6
DMSO Soluble
months at -80°C
Not Recommended
Water Insoluble ]
for stock solutions
Not Recommended
Ethanol Insoluble

for stock solutions

Note: It is crucial to use anhydrous DMSO to prevent hydrolysis of the compound. The

hygroscopic nature of DMSO means it can absorb water from the atmosphere, which may

affect the long-term stability of the stock solution.

Experimental Protocol: Preparation of a 10 mM CI-
HIBO Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of CI-HIBO in DMSO.

Materials:
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e CI-HIBO powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Pipettes and sterile pipette tips
Procedure:

o Equilibrate Reagents: Allow the CI-HIBO powder and anhydrous DMSO to reach room
temperature before use. This prevents condensation from forming inside the containers.

e Weighing CI-HIBO:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of CI-HIBO powder. To prepare 1 mL of a 10 mM
stock solution, you will need 2.066 mg of CI-HIBO.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.0001 mol x 206.58 g/mol = 0.002066 g = 2.066 mg
e Dissolving CI-HIBO:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed CI-HIBO. For a 10 mM solution, if you weighed 2.066 mg, add 1 mL of
DMSO.
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o Cap the tube tightly.
e Mixing:

o Vortex the solution until the CI-HIBO powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid
excessive heat.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles and reduces the risk of
contamination and degradation.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o For short-term storage (up to 2 weeks), store the aliquots at 4°C.

o For long-term storage (up to 6 months), store the aliquots at -80°C.

Experimental Workflow
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Caption: Workflow for preparing CI-HIBO stock solution.

Mechanism of Action: AMPA Receptor Activation

CI-HIBO exerts its effects by binding to and activating AMPA receptors, which are ionotropic
glutamate receptors that mediate the majority of fast excitatory synaptic transmission in the
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central nervous system.

AMPA Receptor
(GluR1/GluR?2 Subunits)

Activates Downstream Signaling

(e.g., MAPK pathway)

CI-HIBO Na+ Influx Neuronal Depolarization

Ton Channel Opening

Click to download full resolution via product page
Caption: CI-HIBO signaling pathway via AMPA receptor.

Upon binding of CI-HIBO, the AMPA receptor undergoes a conformational change that opens
its associated ion channel. This allows for the influx of sodium ions (Na+) into the neuron,
leading to depolarization of the postsynaptic membrane. This depolarization can then trigger
downstream signaling cascades, such as the mitogen-activated protein kinase (MAPK)
pathway, which are involved in various cellular processes including synaptic plasticity.

Safety Precautions
Standard laboratory safety practices should be followed when handling CI-HIBO and DMSO.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Handle CI-HIBO powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.

» DMSO can facilitate the absorption of other chemicals through the skin. Therefore, exercise
caution and avoid direct skin contact.

e Dispose of all waste materials according to institutional guidelines.

By following these detailed application notes and protocols, researchers can ensure the
accurate and safe preparation of CI-HIBO stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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